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Compound of Interest

Compound Name: Aminon

Cat. No.: B1214360

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information for the chemical
compound identified as "Aminon," with CAS number 34815-94-6. Despite a comprehensive
search for detailed experimental protocols and associated biological signaling pathways,
publicly accessible data is limited. This document outlines the fundamental chemical properties

and identifiers.

Chemical and Physical Properties

A summary of the key identifiers and properties for Aminon is presented in the table below.
This information has been compiled from available chemical databases.
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Property Value Source
CAS Number 34815-94-6 PubChem[1]
Molecular Formula C27H33Ns0sS PubChem[1]

azanium;4-[4-[bis[4-
(dimethylamino)phenyl]-

IUPAC Name hydroxymethyl]-3-methyl-5- PubChem[1]
0xo-4H-pyrazol-1-

yl]benzenesulfonate

Molecular Weight 539.6 g/mol PubChem[1]

4-(4-(Bis(4-
(dimethylamino)phenyl)hydrox
methyl)-4,5-dihydro-3-methyl-
Synonyms Y Y Y Y PubChem[1]
5-ox0-1H-pyrazol-1-yl)
benzenesulfonic acid

ammonium salt

Experimental Data and Biological Activity

Extensive searches for detailed experimental protocols, in vitro or in vivo studies, and
elucidated signaling pathways related to Aminon (CAS 34815-94-6) did not yield any specific
results. The scientific literature readily accessible through public databases does not appear to
contain in-depth studies on the biological activity or mechanism of action for this particular
compound.

Therefore, this guide cannot provide the requested detailed methodologies for key experiments
or diagrams of signaling pathways at this time.

Logical Workflow for Information Retrieval

The process undertaken to gather information for this guide is outlined in the diagram below.
This illustrates the systematic approach to searching for the required technical data.
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Caption: Information retrieval workflow for Aminon.

Conclusion

While the fundamental chemical identity of Aminon (CAS 34815-94-6) has been established,
there is a notable absence of published research detailing its experimental use or biological
effects. For researchers and drug development professionals interested in this compound,
primary research would be required to determine its properties and potential applications. No
information regarding its role in signaling pathways or established experimental protocols could
be located.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214360#aminon-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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